2-methyl-3-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide

• IUPAC Name: 2-methyl-3-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydrocinnoline-6-carboxamide
• InChI: InChI=1S/C20H23N3O2/c1-23-19(24)12-15-11-14(9-10-17(15)22-23)20(25)21-18-8-4-6-13-5-2-3-7-16(13)18/h2-3,5,7,12,14,18H,4,6,8-11H2,1H3,(H,21,25)
• InChI Key: RPAKEKPDJWMNRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)C(=O)NC3CCCC4=CC=CC=C34
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

2-methyl-3-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The research involving compounds related to 2-methyl-3-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide often focuses on their synthesis and potential applications in various fields, such as medicinal chemistry and organic synthesis. For instance, studies on similar tetrahydronaphthalene derivatives have revealed methods for synthesizing these compounds from basic naphthalene substrates, highlighting the chemical flexibility and utility of tetrahydronaphthalene structures in creating pharmacologically relevant molecules (Göksu et al., 2003). Additionally, the exploration of their chemical properties, such as reactivity and stereochemical configurations, provides insights into how these compounds can be further modified and utilized in drug design and development.

Biological and Pharmacological Applications

The biological activity of tetrahydronaphthalene derivatives, closely related to the compound , has been extensively studied. These compounds have been investigated for various pharmacological properties, including their potential as antineoplastic agents, highlighting their significance in the search for new cancer treatments (Markosyan et al., 2010). Furthermore, their activity in modulating biological targets such as cannabinoid receptors and sphingosine-1-phosphate (S1P) receptors suggests their versatility in addressing autoimmune diseases and other conditions (Stern et al., 2007); (Kurata et al., 2017).